Cas no 100367-58-6 (4-Nitronicotinic acid)

• Product Name: 4-Nitronicotinic acid
• CAS No: 100367-58-6
• Molecular Formula: C₆H₄N₂O₄
• Molecular Weight: 168.10696
• MDL: MFCD04114250
• CID: 124043
• PubChem ID: 2762931

4-Nitronicotinic acid Properties

Names and Identifiers

• 4-Nitronicotinic acid
• 3-Pyridinecarboxylicacid, 4-nitro-
• 4-NITRO-3-PYRIDINECARBOXYLIC ACID
• 4-Nitropyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,4-nitro
• 4-Nitro-nicotinsaeure
• DTXSID50376585
• AKOS006293183
• GS-5053
• A800112
• SCHEMBL6221966
• 4-Nitronicotinicacid
• AB18031
• FT-0645690
• 3-Pyridinecarboxylic acid, 4-nitro-
• 100367-58-6

• MDL： MFCD04114250
• InChIKey： HTXUFXWKAMQHDG-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4N2O4/c9-6(10)4-3-7-2-1-5(4)8(11)12/h1-3H,(H,9,10)
• SMILES： C1=C(C(=CN=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.01700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.01710661g/mol
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• LogP: 1.21120
• PSA: 96.01000

4-Nitronicotinic acid Security Information

4-Nitronicotinic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%